N-Phthaloylglycine
Cat. No. B554711
M. Wt: 205.17 g/mol
InChI Key: WQINSVOOIJDOLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08435480B2
Procedure details
In another aspect, the present invention also provides a method for synthesizing a glycine-derived surfactant for synthesizing one-dimensional helical nanoporous structures, the method comprising the steps of: (G1) irradiating a reaction product of glycine (a) and phthalic anhydride (b) with microwaves to produce 2-(1,3-dioxoisoindolin-2-yl)acetic acid (compound 1); (G2) adding SOCl2 to the compound 1 of step (G1) to produce 2-(1,3-dioxoisoindolin-2-yl)acetic chloride (compound 2); (G3) allowing the compound of step (G2) to react with alkylamine so as to product N-alkyl-2-(1,3-dioxoisoindolin-2-yl)acetamide (compound 3); and (G4) adding ethanol and NH2NH2 to the compound 3 of step (G3) to form a mixture, and then heating the mixture to synthesize 2-amino-N-alkylacetamide (compound 4).
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH2:2][C:3]([OH:5])=[O:4].[C:6]1(=O)[O:11][C:9](=[O:10])[C:8]2=[CH:12][CH:13]=[CH:14][CH:15]=[C:7]12>>[O:10]=[C:9]1[C:8]2[C:7](=[CH:15][CH:14]=[CH:13][CH:12]=2)[C:6](=[O:11])[N:1]1[CH2:2][C:3]([OH:5])=[O:4]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NCC(=O)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NCC(=O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(C=2C(C(=O)O1)=CC=CC2)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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In another aspect, the present invention also provides a method
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CUSTOM
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Type
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CUSTOM
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Details
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derived surfactant for synthesizing one-dimensional helical nanoporous structures
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C1N(C(C2=CC=CC=C12)=O)CC(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
